Cas no 1260883-53-1 (4-chloro-3-nitrobenzene-1-carboximidamide)

• Product Name: 4-chloro-3-nitrobenzene-1-carboximidamide
• CAS No: 1260883-53-1
• MF: C₇H₆ClN₃O₂
• MW: 199.594439983368
• CID: 5822830
• PubChem ID: 53404288
• Update Time: 2025-06-24

4-chloro-3-nitrobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, 4-chloro-3-nitro-
• 4-chloro-3-nitrobenzene-1-carboximidamide

• Inchi： 1S/C7H6ClN3O2/c8-5-2-1-4(7(9)10)3-6(5)11(12)13/h1-3H,(H3,9,10)
• InChI Key： ZUKHKWIGLYRPPQ-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)=CC=C(Cl)C([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 327.8±52.0 °C(Predicted)
• pka: 9.83±0.50(Predicted)

Additional information on 4-chloro-3-nitrobenzene-1-carboximidamide

Introduction to 4-chloro-3-nitrobenzene-1-carboximidamide (CAS No. 1260883-53-1)

4-chloro-3-nitrobenzene-1-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No.) 1260883-53-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of both chloro and nitro substituents on a benzene ring, with a carboximidamide functional group at the 1-position. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of 4-chloro-3-nitrobenzene-1-carboximidamide lies in its versatile reactivity, which allows for further functionalization through various chemical transformations. The chloro and nitro groups serve as electron-withdrawing substituents, influencing the electronic properties of the benzene ring and facilitating nucleophilic aromatic substitution reactions. Additionally, the carboximidamide moiety introduces a polar functional group that can participate in hydrogen bonding and other non-covalent interactions, making it a useful component in designing molecules with specific binding affinities.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group, in particular, can be reduced to an amine under specific conditions, leading to the formation of pharmacologically active amines. This transformation has been exploited in the development of antimicrobial and anticancer agents. For instance, studies have shown that nitroaromatic derivatives can exhibit potent activity against resistant bacterial strains by interfering with essential metabolic pathways.

The synthesis of 4-chloro-3-nitrobenzene-1-carboximidamide typically involves multi-step organic reactions starting from commercially available aromatic precursors. The chlorination and nitration steps are critical in introducing the desired substituents onto the benzene ring. Advanced synthetic methodologies, such as catalytic coupling reactions and palladium-catalyzed cross-coupling, have been employed to enhance yield and purity. These techniques are essential for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of 4-chloro-3-nitrobenzene-1-carboximidamide is its role as a building block in drug discovery. Researchers have leveraged its structural framework to develop novel inhibitors targeting various biological targets. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The carboximidamide group provides a site for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and bioavailability.

The pharmacokinetic profile of compounds derived from 4-chloro-3-nitrobenzene-1-carboximidamide is another area of active investigation. By modifying the substituents on the benzene ring, researchers can influence metabolic stability and distribution within the body. This has led to the development of prodrugs that release active species under physiological conditions, enhancing therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry have further accelerated the discovery process involving 4-chloro-3-nitrobenzene-1-carboximidamide. Molecular modeling techniques allow researchers to predict binding interactions between this compound and biological targets with high accuracy. This has enabled virtual screening campaigns to identify promising candidates for experimental validation. Such integrative approaches combining experimental synthesis with computational analysis have significantly shortened the timeline for drug development.

The environmental impact of synthesizing and using 4-chloro-3-nitrobenzene-1-carboximidamide is also a consideration in modern pharmaceutical research. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. For instance, solvent-free reactions and catalytic processes have been explored to reduce environmental footprint while maintaining high yields.

In conclusion,4-chloro-3-nitrobenzene-1-carboximidamide (CAS No. 1260883-53-1) represents a fascinating compound with broad applications in medicinal chemistry and drug discovery. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic strategies and pharmacological applications,4-chloro-3-nitrobenzene-1-carboximidamide is poised to remain a cornerstone in the development of next-generation pharmaceuticals.